Cas no 19064-14-3 (Ethyl 2,6-difluorobenzoate)

• Product Name: Ethyl 2,6-difluorobenzoate
• CAS No: 19064-14-3
• MF: C₉H₈F₂O₂
• MW: 186.155429840088
• MDL: MFCD06204338
• CID: 858172
• PubChem ID: 519631
• Update Time: 2025-11-01

Ethyl 2,6-difluorobenzoate Chemical and Physical Properties

Names and Identifiers

• 2,6-Difluorobenzoic acid, ethyl ester
• benzoic acid, 2,6-difluoro-, ethyl ester
• Ethyl 2,6-difluorobenzoate
• RARECHEM AL BI 0212
• FBQKPNPHWYPJFU-UHFFFAOYSA-N
• 2,6-Difluorobenzoic acid,ethyl ester
• Ethyl 2,6-difluorobenzoate #
• Ethyl 2,?6-?Difluorobenzoate
• 6423AD
• ethyl-2,6-difluorobenzene-carboxylate
• AK167205
• SY043381
• TL800742097
• DTXSID601014810
• CS-0061555
• Ethyl2,6-difluorobenzoate
• TS-02597
• DB-323549
• SCHEMBL1996045
• 19064-14-3
• MFCD06204338
• AKOS008947914

• MDL： MFCD06204338
• Inchi： 1S/C9H8F2O2/c1-2-13-9(12)8-6(10)4-3-5-7(8)11/h3-5H,2H2,1H3
• InChI Key： FBQKPNPHWYPJFU-UHFFFAOYSA-N
• SMILES： FC1C=CC=C(C=1C(=O)OCC)F

Computed Properties

• Exact Mass: 186.04924
• Monoisotopic Mass: 186.04923582g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 26.3

Experimental Properties

• Density: 1.222
• Boiling Point: 228℃ at 760 mmHg
• Flash Point: 89.2°C
• Refractive Index: 1.472
• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Ethyl 2,6-difluorobenzoate

Comprehensive Guide to Ethyl 2,6-Difluorobenzoate (CAS No. 19064-14-3): Properties, Applications, and Industry Insights

Ethyl 2,6-difluorobenzoate (CAS No. 19064-14-3) is a fluorinated aromatic ester widely utilized in pharmaceutical synthesis, agrochemical formulations, and specialty chemical research. With the growing demand for fluorinated compounds in modern chemistry, this compound has garnered significant attention due to its unique reactivity and versatility. The 2,6-difluorobenzoate moiety serves as a critical building block in designing advanced materials and bioactive molecules, aligning with trends in sustainable chemistry and precision manufacturing.

The molecular structure of ethyl 2,6-difluorobenzoate features two fluorine atoms at the ortho positions, enhancing its electron-withdrawing properties and stability under reactive conditions. This characteristic makes it invaluable in cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig animations, which are frequently searched by synthetic chemists. Recent studies highlight its role in developing API intermediates for antiviral and anticancer drugs, addressing global health challenges—a topic trending in scientific forums and AI-driven research platforms.

From an industrial perspective, CAS 19064-14-3 is synthesized through esterification of 2,6-difluorobenzoic acid with ethanol, a process optimized for high yield and minimal environmental impact. Manufacturers emphasize green chemistry principles, reducing solvent waste and energy consumption—a priority for ESG-focused enterprises. Analytical techniques like GC-MS and HPLC (common search keywords among QA/QC professionals) ensure purity levels exceeding 98%, meeting stringent regulatory standards for pharmaceutical applications.

Innovative applications of ethyl 2,6-difluorobenzoate extend to liquid crystal materials and organic electronics, where its fluorine atoms improve thermal stability and dielectric performance. These attributes resonate with R&D teams exploring flexible displays or energy-efficient OLEDs—an area dominating patent filings in 2023–2024. Furthermore, its compatibility with continuous flow chemistry systems answers the industry’s push toward automation and Industry 4.0, frequently queried in AI-based technical databases.

Safety protocols for handling 19064-14-3 align with standard organic laboratory practices, emphasizing PPE and ventilation. While not classified as hazardous under major regulatory frameworks, its storage recommendations (cool, dry conditions away from oxidizers) are commonly searched by logistics managers. The compound’s SDS data sheets consistently rank high in download frequency across chemical supply platforms, reflecting user interest in compliance documentation.

Market analysts project steady growth for fluorinated benzoates, driven by Asia-Pacific pharmaceutical expansion and North American agrochemical innovations. Suppliers of ethyl 2,6-difluorobenzoate now offer customized packaging (e.g., argon-sealed ampoules for air-sensitive reactions) to meet diverse research needs—a service increasingly requested in online procurement portals. This responsiveness to niche requirements underscores the compound’s evolving role in cutting-edge science.